Cas no 2703774-15-4 (1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride)

• Product Name: 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride
• CAS No: 2703774-15-4
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 5911553
• PubChem ID: 67389635
• Update Time: 2025-06-09

1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703774-15-4
• AT31925
• 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride
• FFAFJVMQRGINNT-UHFFFAOYSA-N
• 1-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)CYCLOPROPAN-1-AMINE HCL
• 1-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclopropan-1-amine hydrochloride
• EN300-8039040
• SCHEMBL2390150

• Inchi： 1S/C7H11N3O.ClH/c1-2-5-9-6(11-10-5)7(8)3-4-7;/h2-4,8H2,1H3;1H
• InChI Key： FFAFJVMQRGINNT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2(CC2)N)=NC(CC)=N1

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride

Research Brief on 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride (CAS: 2703774-15-4)

1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride (CAS: 2703774-15-4) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride involves a multi-step process, starting with the cyclization of appropriate precursors to form the 1,2,4-oxadiazole ring. The hydrochloride salt form enhances its solubility and stability, making it more suitable for biological studies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical research.

Pharmacological studies have identified 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride as a potent modulator of certain enzyme systems, including those involved in neurotransmitter regulation and inflammatory pathways. In vitro assays have demonstrated its ability to selectively inhibit or activate specific targets, suggesting its potential as a therapeutic agent for neurological and inflammatory disorders. Further in vivo studies are underway to validate these findings and assess its pharmacokinetic and safety profiles.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology as a tool compound. Its unique structure allows for the exploration of structure-activity relationships (SAR) in the development of new drug candidates. Researchers have utilized it to design analogs with improved efficacy and reduced off-target effects, highlighting its versatility in medicinal chemistry.

Despite its promising attributes, challenges remain in the development of 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and comprehensive preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)-cyclopropylamine hydrochloride represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development. Continued exploration of its mechanisms of action and therapeutic applications will undoubtedly contribute to the growing body of knowledge in this field.